Cas no 112757-50-3 (1,3-diethyl-2-phenylbenzene)

1,3-diethyl-2-phenylbenzene structure
1,3-diethyl-2-phenylbenzene structure
Product Name:1,3-diethyl-2-phenylbenzene
CAS No:112757-50-3
MF:C16H18
MW:210.314124584198
CID:2609469
PubChem ID:13956251
Update Time:2025-04-21

1,3-diethyl-2-phenylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-diethyl-2-phenylbenzene
    • 112757-50-3
    • 1,1'-Biphenyl, 2,6-diethyl-
    • DTXSID20553285
    • 2,6-Diethyl-1,1'-biphenyl
    • Inchi: 1S/C16H18/c1-3-13-11-8-12-14(4-2)16(13)15-9-6-5-7-10-15/h5-12H,3-4H2,1-2H3
    • InChI Key: RQRZMHYWPGDPOU-UHFFFAOYSA-N
    • SMILES: C1(C2C=CC=CC=2)C(=CC=CC=1CC)CC

Computed Properties

  • Exact Mass: 210.140850574Da
  • Monoisotopic Mass: 210.140850574Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 0Ų
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